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Compound of Interest

Compound Name: 2-(Benzyloxy)ethanol

Cat. No.: B1666784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physicochemical properties of 2-
(Benzyloxy)ethanol, a versatile solvent and intermediate used in various scientific and
industrial applications, including pharmaceutical development. This document outlines its
molecular weight and density, supported by experimental protocols for their determination.

Core Physicochemical Data

The fundamental physical properties of 2-(Benzyloxy)ethanol are summarized below. These
values are critical for its application in chemical synthesis, formulation development, and quality
control.
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Property Value Conditions
Molecular Weight 152.19 g/mol

Density 1.071 g/mL at 25 °C
1.0640 g/mL at 20 °C/4 °C[1]

Molecular Formula CoH1202

CAS Number 622-08-2

Boiling Point 265 °C (lit.)[21[3][4]
Refractive Index n20/D 1.521 (lit)[2][3]

Experimental Protocols for Property Determination

Accurate determination of molecular weight and density is essential for compound
characterization. The following sections detail established experimental methodologies for
these measurements.

Molecular Weight Determination via Mass Spectrometry

Mass spectrometry is a powerful analytical technique for the precise determination of molecular
weight.[5][6][7] Electrospray lonization (ESI) is a commonly used soft ionization technique
suitable for polar molecules like 2-(Benzyloxy)ethanol.[6]

Methodology: Electrospray lonization Mass Spectrometry (ESI-MS)

o Sample Preparation: A dilute solution of 2-(Benzyloxy)ethanol is prepared in a suitable
volatile solvent, such as methanol or acetonitrile, often with the addition of a small amount of
formic acid to promote ionization.

« Infusion: The sample solution is infused into the ESI source at a constant flow rate.

« lonization: A high voltage is applied to the capillary tip, causing the nebulized droplets to
become charged. As the solvent evaporates, the charge density on the droplets increases,
leading to the formation of gas-phase molecular ions (e.g., [M+H]* or [M+Na]™*).
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e Mass Analysis: The generated ions are directed into a mass analyzer (e.g., Quadrupole,
Time-of-Flight, or Orbitrap), which separates them based on their mass-to-charge ratio (m/z).

[6]

o Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion
intensity versus m/z.

o Data Interpretation: The peak corresponding to the molecular ion is identified to determine
the molecular weight of the compound. High-resolution mass spectrometry can provide
highly accurate mass measurements, allowing for the confirmation of the elemental
composition.[6][7]

Density Determination via Pychometry

A pycnometer is a flask with a precisely known volume used for measuring the density of a
liquid.[3][8][9] This method offers high accuracy and is a standard procedure for determining
the density of pure liquids.[10][11]

Methodology: Using a Pycnometer

e Preparation: The pycnometer is thoroughly cleaned and dried. Its mass (mo) is accurately
measured using an analytical balance.[3]

» Calibration (with Water): The pycnometer is filled with distilled water of a known temperature
and density. The mass of the pycnometer filled with water (m1) is measured. The exact
volume of the pycnometer (V) can be calculated using the known density of water at that
temperature.

o Sample Measurement: The pychometer is emptied, dried, and then filled with 2-
(Benzyloxy)ethanol. Care is taken to avoid air bubbles.[10]

o Mass Determination: The mass of the pycnometer filled with the sample liquid (mz) is
measured.[9]

o Calculation: The mass of the 2-(Benzyloxy)ethanol is calculated by subtracting the mass of
the empty pycnometer (mz - mo). The density (p) of the sample is then determined by
dividing its mass by the volume of the pycnometer: p = (m2 - mo) / V.[3]
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Logical Workflow for Physicochemical
Characterization

The following diagram illustrates the logical workflow for the determination of the molecular
weight and density of a liquid sample like 2-(Benzyloxy)ethanol.

Caption: Workflow for determining molecular weight and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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